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Compound of Interest

Compound Name: Coumarin 7

Cat. No.: B078832 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is of utmost importance. This guide provides essential safety and logistical

information for handling Coumarin 7, a fluorescent dye used in various laboratory applications.

Adherence to these procedures is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Coumarin 7 is classified as a hazardous chemical, with potential for acute toxicity if swallowed,

inhaled, or in contact with skin.[1] It is known to cause skin and serious eye irritation, and may

also cause respiratory irritation.[1] Therefore, handling this compound requires strict adherence

to safety protocols.

Quantitative Data Summary
The following table summarizes key quantitative data for Coumarin 7:
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Property Value

CAS Number 27425-55-4[1]

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

Appearance Powder/Solid

Melting Point 234-237 °C

λmax 438 nm

Storage Temperature Room Temperature

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following equipment is

mandatory when handling Coumarin 7:[2][3]
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields.[4][5] A face shield

may be necessary for larger

quantities or when splashing is

a risk.[6]

Protects eyes from dust

particles and potential

splashes.[6][7]

Hand Protection

Nitrile or neoprene chemical-

resistant gloves.[6] Ensure

gloves are inspected for tears

or punctures before use.

Provides a barrier against skin

contact and potential

absorption.[6]

Body Protection

A standard, fully-buttoned

laboratory coat.[7][8] A

chemical-resistant apron may

be necessary for larger

quantities.[7]

Prevents contamination of

personal clothing.[7]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is necessary when

handling outside of a ventilated

enclosure or when dust may

be generated.[6][7]

Minimizes the risk of inhaling

fine particles of the compound.

[6]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Coumarin 7 is crucial for both safety and experimental

integrity.

Engineering Controls
Ventilation: Always handle Coumarin 7 in a well-ventilated area.[6] For procedures that may

generate dust, such as weighing or transferring solids, use a certified chemical fume hood or

a ventilated balance enclosure.[6][7][8]

Preparation
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Work Area: Ensure the designated work area, preferably a chemical fume hood, is clean and

uncluttered.[3][6] Cover the work surface with absorbent bench paper.[7]

Emergency Equipment: Verify that a chemical spill kit, emergency eyewash station, and

safety shower are readily accessible.[6]

Don PPE: Put on all required personal protective equipment as detailed in the table above

before handling the chemical.[6][7]

Weighing and Transferring
Minimize Dust: Handle the solid compound carefully to avoid creating dust clouds.[3][6] Use

appropriate tools, such as a spatula and weigh boat, for transfers.[7]

Container Management: Keep the container of Coumarin 7 tightly closed when not in use.[7]

Solution Preparation
Dissolving: When dissolving the solid, slowly add the solvent to the Coumarin 7 to prevent

splashing.[6]

Heating: If heating is required, use a controlled heating source like a heating mantle or water

bath. Avoid open flames.[6]

Post-Handling
Decontamination: Clean all non-disposable equipment that has come into contact with

Coumarin 7 with an appropriate solvent, followed by soap and water.[3][7]

Hand Washing: After removing gloves, wash hands thoroughly with soap and water.[6][7]

PPE Removal: Properly remove and dispose of or decontaminate PPE.[7]

Emergency Procedures
Spill Response

Alert Personnel: Immediately alert others in the vicinity of the spill.[7]
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Small Spills: For small spills, while wearing appropriate PPE, dampen the solid material with

a suitable solvent to prevent dust formation.[7] Sweep or vacuum the material into a sealed,

labeled container for hazardous waste disposal.[1][2]

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) office.[7]

First-Aid Measures
If Swallowed: Immediately call a poison center or doctor.[4]

If on Skin: Wash with plenty of water.[4]

If Inhaled: Move to fresh air.

If in Eyes: Rinse cautiously with water for several minutes.

Disposal Plan
Proper disposal of Coumarin 7 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.[3]

Waste Identification: All waste containing Coumarin 7 must be treated as hazardous waste.

[2][7] This includes unused product and contaminated materials like gloves, weigh boats, and

absorbent paper.[7]

Containment: Collect all solid and liquid waste in sealed, properly labeled hazardous waste

containers.[7] Do not mix with other waste unless permitted by your institution's guidelines.

Disposal: Dispose of waste through your institution's EHS department in accordance with

local, state, and federal regulations.[2][8] Do not empty into drains.[9][10]
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Workflow for Safe Handling of Coumarin 7

1. Preparation

2. Handling

3. Post-Handling
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Remove PPE
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Follow Spill
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Caption: A workflow diagram illustrating the key steps for the safe handling of Coumarin 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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